Cas no 1592514-32-3 (Pentanamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]-2-methyl-)

• Product Name: Pentanamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]-2-methyl-
• CAS No: 1592514-32-3
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 5295385
• Update Time: 2025-07-23

Pentanamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Pentanamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]-2-methyl-

• Inchi： 1S/C11H22N2O2/c1-3-4-9(2)10(14)13-8-11(15)5-6-12-7-11/h9,12,15H,3-8H2,1-2H3,(H,13,14)
• InChI Key： XVQXTJKYGGKUTF-UHFFFAOYSA-N
• SMILES： C(NCC1(O)CCNC1)(=O)C(C)CCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines

Additional information on Pentanamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]-2-methyl-

Research Briefing on Pentanamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]-2-methyl- (CAS: 1592514-32-3)

Pentanamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]-2-methyl- (CAS: 1592514-32-3) is a novel chemical entity that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrrolidinylmethyl and hydroxy functional groups, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. Recent studies have explored its synthesis, pharmacological properties, and potential as a lead compound for drug development.

The synthesis of Pentanamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]-2-methyl- has been optimized to achieve high yield and purity, as reported in recent publications. The compound's structural features, including the hydroxy-pyrrolidinyl moiety, contribute to its ability to interact with biological targets such as G-protein-coupled receptors (GPCRs) and enzymes involved in inflammatory pathways. These interactions suggest its potential utility in treating conditions like chronic inflammation, neurodegenerative diseases, and metabolic disorders.

In vitro studies have demonstrated that Pentanamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]-2-methyl- exhibits significant inhibitory effects on key inflammatory mediators, including cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). These findings are supported by molecular docking simulations, which highlight the compound's binding affinity for the active sites of these enzymes. Additionally, preliminary in vivo studies in rodent models have shown reduced inflammation and improved metabolic parameters, further underscoring its therapeutic potential.

Despite these promising results, challenges remain in the development of Pentanamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]-2-methyl- as a drug candidate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Recent research has focused on structural modifications to enhance these properties while retaining the compound's biological activity. For instance, the introduction of prodrug strategies or formulation improvements has been explored to optimize its pharmacokinetic profile.

In conclusion, Pentanamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]-2-methyl- (CAS: 1592514-32-3) represents a promising scaffold for the development of new therapeutic agents. Its unique chemical structure and demonstrated biological activities make it a valuable subject of ongoing research. Future studies should focus on elucidating its mechanism of action, optimizing its drug-like properties, and evaluating its efficacy in more complex disease models. The continued exploration of this compound may pave the way for novel treatments in areas of unmet medical need.